2-ethyl-N-(4-methoxyphenyl)hexanamide

• Molecular Formula: C15H23NO2
• Molecular Weight: 249.35 g/mol
• IUPAC Name: 2-ethyl-N-(4-methoxyphenyl)hexanamide
• InChI: InChI=1S/C15H23NO2/c1-4-6-7-12(5-2)15(17)16-13-8-10-14(18-3)11-9-13/h8-12H,4-7H2,1-3H3,(H,16,17)
• InChI Key: HQFWUYHXVFNTHR-UHFFFAOYSA-N
• SMILES: CCCCC(CC)C(=O)NC1=CC=C(C=C1)OC

Description

2-Ethyl-N-(4-methoxyphenyl)hexanamide is a synthetic amide derivative characterized by a hexanamide backbone with a 2-ethyl substituent and a 4-methoxyphenyl aromatic group.

Comparison with Similar Compounds

2-Ethyl-N-(5-Methyl-1,5-Naphthyl)Hexanamide

• Structure : Replaces the 4-methoxyphenyl group with a 5-methyl-1,8-naphthyridin-2(1H)-one moiety.
• Synthesis: Synthesized via reaction of 2-ethylhexanoyl chloride with 7-amino-4-methyl-1,8-naphthyridin-2(1H)-one in dry pyridine (65% yield) .
• Higher molecular weight (C₁₆H₂₁N₃O₂ vs. C₁₅H₂₃NO₂) may reduce solubility in nonpolar solvents compared to the methoxyphenyl analogue.
• Characterization : Confirmed via ¹H/¹³C NMR and ESI-MS .

2-Ethyl-N-(4-Hydroxy-3-(Pyrrolidin-1-Ylmethyl)Phenyl)Hexanamide (3.26)

• Structure : Features a hydroxyl (-OH) group at the para position and a pyrrolidin-1-ylmethyl substituent at the meta position.
• Synthesis : Derived from 2-ethyl-N-(4-hydroxyphenyl)hexanamide via Mannich reaction with paraformaldehyde and pyrrolidine (61% yield) .
• The tertiary amine (pyrrolidine) introduces basicity, altering pharmacokinetic properties such as membrane permeability.
• Purification : Flash column chromatography (CH₂Cl₂:MeOH gradient) .

N-Octyl-6-{2-Methoxy-5-[Hydroxy-Bis(4-Methoxyphenyl)Methyl]Phenyl}Hexanamide (28d)

• Structure : Contains a bulky bis(4-methoxyphenyl)hydroxymethyl group and an octyl chain.
• Synthesis : Prepared via a multi-step procedure involving amide coupling (90% yield) .
• Key Differences: Extended alkyl chain (octyl) enhances lipophilicity, favoring lipid membrane interactions.
• Characterization : ESI-TOF HRMS (m/z = 574.3535 [M–OH]⁺) .

2-Ethyl-N-(2-Methoxy-5-Nitrophenyl)Hexanamide

• Structure: Nitro (-NO₂) substituent at the meta position and methoxy at the ortho position.
• Key Differences :
  • The nitro group is strongly electron-withdrawing, reducing electron density on the aromatic ring and altering reactivity in electrophilic substitution reactions.
  • Ortho-methoxy group may induce steric strain, affecting conformational flexibility .

Physicochemical and Structural Analysis

Table 1: Comparative Data for 2-Ethyl-N-(4-Methoxyphenyl)Hexanamide and Analogues

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Yield	Key Spectral Data (References)
2-Ethyl-N-(4-methoxyphenyl)hexanamide	C₁₅H₂₃NO₂	249.35	4-OCH₃	N/A	Not reported
2-Ethyl-N-(5-methyl-1,5-naphthyl)hexanamide	C₁₆H₂₁N₃O₂	299.36	Naphthyridinone, 5-CH₃	65%	¹H NMR (δ 1.2–3.4), ESI-MS
3.26	C₁₉H₂₉N₂O₂	317.45	4-OH, 3-(pyrrolidin-1-ylmethyl)	61%	Rf = 0.39 (CH₂Cl₂:MeOH)
28d	C₃₆H₄₈NO₅	574.78	Bis(4-OCH₃), octyl chain	90%	HRMS m/z = 574.3535

Discussion of Structural Modifications and Implications

• Electron-Donating vs. Electron-Withdrawing Groups : Methoxy and hydroxyl groups enhance solubility and stability, whereas nitro groups may improve resistance to nucleophilic attack but reduce bioavailability .
• Steric Effects : Bulky substituents (e.g., bis-methoxyphenyl in 28d) may hinder interactions with flat binding pockets but improve metabolic stability .
• Biological Relevance: Compounds with tertiary amines (e.g., 3.26) or heterocycles (e.g., naphthyridinone) are often explored for CNS activity due to enhanced blood-brain barrier penetration .